Cas no 98273-15-5 (4-(CHLOROSULFONYL)-2-HYDROXYBENZOIC ACID)

• Product Name: 4-(CHLOROSULFONYL)-2-HYDROXYBENZOIC ACID
• CAS No: 98273-15-5
• MF: C₇H₅ClO₅S
• MW: 236.629600286484
• MDL: MFCD10697740
• CID: 1990213
• PubChem ID: 14668531
• Update Time: 2025-10-29

4-(CHLOROSULFONYL)-2-HYDROXYBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(CHLOROSULFONYL)-2-HYDROXYBENZOIC ACID
• 4-chlorosulfonyl-2-hydroxybenzoic acid
• AKOS006335119
• EN300-395391
• MFCD10697740
• 98273-15-5
• GS3170
• 4-(CHLOROSULFONYL)-2-HYDROXYBENZOICACID
• 4-chlorosulphonyl-2-hydroxybenzoic acid
• G63819
• 4-chiorosulphonyl-2-hydroxybenzoic acid
• JVXZKJYMVWASCR-UHFFFAOYSA-N
• 4-chlorosulphonyl -2-hydroxybenzoic acid
• DB-425549
• 4-Chlorosulfonyl-2-hydroxy-benzoic acid
• SCHEMBL1815167
• AB60371
• 4-chorosulphonyl-2-hydroxybenzoic acid

• MDL： MFCD10697740
• Inchi： 1S/C7H5ClO5S/c8-14(12,13)4-1-2-5(7(10)11)6(9)3-4/h1-3,9H,(H,10,11)
• InChI Key： JVXZKJYMVWASCR-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C(=O)O)=C(C=1)O)(=O)=O

Computed Properties

• Exact Mass: 235.9546221g/mol
• Monoisotopic Mass: 235.9546221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 100Ų

Additional information on 4-(CHLOROSULFONYL)-2-HYDROXYBENZOIC ACID

Introduction to 4-(Chlorosulfonyl)-2-Hydroxybenzoic Acid (CAS No. 98273-15-5)

4-(Chlorosulfonyl)-2-hydroxybenzoic acid (CAS No. 98273-15-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique chemical structure and potential applications. This compound, also known as chlorosulfonyl salicylic acid, is characterized by the presence of a chlorosulfonyl group (-SO₂Cl) and a hydroxyl group (-OH) attached to a benzene ring. These functional groups endow the molecule with a range of reactive properties, making it an important intermediate in various synthetic pathways.

The chemical structure of 4-(chlorosulfonyl)-2-hydroxybenzoic acid is particularly interesting because it combines the reactivity of the chlorosulfonyl group with the versatility of the hydroxyl group. The chlorosulfonyl group can undergo nucleophilic substitution reactions, while the hydroxyl group can participate in esterification, etherification, and other reactions. This dual reactivity makes 4-(chlorosulfonyl)-2-hydroxybenzoic acid a valuable building block in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of 4-(chlorosulfonyl)-2-hydroxybenzoic acid in the development of new pharmaceuticals and materials. For instance, studies have shown that compounds derived from this molecule exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. One notable application is in the synthesis of sulfonamide derivatives, which are widely used as antibiotics and antifungal agents.

The synthesis of 4-(chlorosulfonyl)-2-hydroxybenzoic acid typically involves several steps. One common method starts with salicylic acid, which is treated with chlorosulfonic acid to introduce the chlorosulfonyl group. This reaction is highly exothermic and requires careful control of temperature and reaction conditions to ensure high yield and purity. The resulting product can then be further modified through various chemical transformations to produce a wide range of derivatives.

The physical properties of 4-(chlorosulfonyl)-2-hydroxybenzoic acid are also noteworthy. It is a white crystalline solid that is soluble in polar solvents such as water and methanol. Its melting point is around 150°C, making it suitable for use in various chemical processes that require thermal stability. The compound's solubility and thermal properties make it an attractive candidate for use in formulations and coatings.

In terms of safety, while 4-(chlorosulfonyl)-2-hydroxybenzoic acid is not classified as a hazardous material, it should be handled with care due to its reactivity with nucleophiles and its potential to release toxic gases upon decomposition. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 4-(chlorosulfonyl)-2-hydroxybenzoic acid is another important consideration. Like many organic compounds, it can have adverse effects on aquatic life if released into water bodies. Therefore, proper disposal methods should be followed to minimize environmental contamination.

In conclusion, 4-(chlorosulfonyl)-2-hydroxybenzoic acid (CAS No. 98273-15-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactive properties make it an essential intermediate in the synthesis of pharmaceuticals and materials. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.